Cas no 1807114-21-1 (3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide)

3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide is a highly functionalized aromatic compound featuring both trifluoromethyl and formyl groups, along with a reactive benzyl bromide moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and agrochemicals. The electron-withdrawing trifluoromethyl groups enhance reactivity, while the formyl group provides a versatile handle for further derivatization. The benzyl bromide functionality allows for efficient nucleophilic substitution reactions, facilitating the introduction of the aromatic scaffold into target structures. Its stability under controlled conditions ensures reliable handling in synthetic applications. This compound is particularly useful in cross-coupling reactions and as a precursor for ligands or biologically active molecules.

3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide structure

1807114-21-1 structure

Product Name:3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide

CAS No:1807114-21-1

MF:C₁₀H₅BrF₆O

MW:335.040523290634

CID:4982163

Update Time:2025-10-31

3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

- 3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide
- Inchi： 1S/C10H5BrF6O/c11-3-5-1-7(9(12,13)14)6(4-18)8(2-5)10(15,16)17/h1-2,4H,3H2
- InChI Key： MQQBVIMUGGJVNC-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C(F)(F)F)C(C=O)=C(C(F)(F)F)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 276
XLogP3: 3.7
Topological Polar Surface Area: 17.1

3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013010019-1g	3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide	1807114-21-1	97%	1g	1,475.10 USD	2021-06-25

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Additional information on 3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide

Introduction to 3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide (CAS No. 1807114-21-1)

3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide (CAS No. 1807114-21-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a benzene ring substituted with two trifluoromethyl groups at the 3 and 5 positions, a formyl group at the 4 position, and a bromomethyl group attached to the benzene ring. The combination of these functional groups endows the molecule with a range of interesting properties that make it a valuable building block in synthetic chemistry.

The trifluoromethyl groups are known for their strong electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. The presence of these groups also imparts unique spectroscopic properties, making the compound useful in analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). The formyl group at the 4 position provides a reactive carbonyl functionality that can undergo various chemical transformations, such as reduction to an alcohol or condensation reactions with amines to form imines. The bromomethyl group, on the other hand, serves as an excellent leaving group for nucleophilic substitution reactions, enabling the synthesis of a wide array of derivatives.

In the realm of medicinal chemistry, 3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide has shown promise as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound as a starting material to synthesize potent inhibitors of specific enzymes involved in cancer progression and inflammatory responses. The trifluoromethyl groups contribute to the lipophilicity and metabolic stability of these inhibitors, enhancing their pharmacological properties.

Beyond medicinal applications, 3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide has also found utility in materials science. Its unique electronic properties make it suitable for use in the fabrication of functional materials such as organic semiconductors and photoresponsive materials. The formyl group can be converted into other functionalities through chemical modifications, allowing for the creation of materials with tailored properties for specific applications. For example, derivatives of this compound have been used to develop organic light-emitting diodes (OLEDs) with improved efficiency and stability.

The synthesis of 3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide typically involves multi-step procedures that leverage modern synthetic methodologies. One common approach involves the bromination of a pre-functionalized benzene derivative followed by selective formylation and trifluoromethylation steps. Advances in catalytic methods have simplified these processes, making it more accessible for researchers to produce this compound on both laboratory and industrial scales.

In conclusion, 3,5-Bis(trifluoromethyl)-4-formylbenzyl bromide (CAS No. 1807114-21-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups offers a rich platform for chemical exploration and innovation. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as medicinal chemistry and materials science.